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2-Acetamido-2-deoxy-N-[N-(benzyloxycarbonyl)-ε-aminocaproyl]-β-D-glucopyranosylamine 2-Acetamido-2-deoxy-N-[N-(benzyloxycarbonyl)-ε-aminocaproyl]-β-D-glucopyranosylamine
Brand Name: Vulcanchem
CAS No.: 56146-89-5
VCID: VC0016283
InChI: InChI=1S/C22H33N3O8/c1-14(27)24-18-20(30)19(29)16(12-26)33-21(18)25-17(28)10-6-3-7-11-23-22(31)32-13-15-8-4-2-5-9-15/h2,4-5,8-9,16,18-21,26,29-30H,3,6-7,10-13H2,1H3,(H,23,31)(H,24,27)(H,25,28)/t16-,18-,19-,20-,21-/m1/s1
SMILES: CC(=O)NC1C(C(C(OC1NC(=O)CCCCCNC(=O)OCC2=CC=CC=C2)CO)O)O
Molecular Formula: C22H33N3O8
Molecular Weight: 467.519

2-Acetamido-2-deoxy-N-[N-(benzyloxycarbonyl)-ε-aminocaproyl]-β-D-glucopyranosylamine

CAS No.: 56146-89-5

Reference Standards

VCID: VC0016283

Molecular Formula: C22H33N3O8

Molecular Weight: 467.519

2-Acetamido-2-deoxy-N-[N-(benzyloxycarbonyl)-ε-aminocaproyl]-β-D-glucopyranosylamine - 56146-89-5

CAS No. 56146-89-5
Product Name 2-Acetamido-2-deoxy-N-[N-(benzyloxycarbonyl)-ε-aminocaproyl]-β-D-glucopyranosylamine
Molecular Formula C22H33N3O8
Molecular Weight 467.519
IUPAC Name benzyl N-[6-[[(2R,3R,4R,5S,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]-6-oxohexyl]carbamate
Standard InChI InChI=1S/C22H33N3O8/c1-14(27)24-18-20(30)19(29)16(12-26)33-21(18)25-17(28)10-6-3-7-11-23-22(31)32-13-15-8-4-2-5-9-15/h2,4-5,8-9,16,18-21,26,29-30H,3,6-7,10-13H2,1H3,(H,23,31)(H,24,27)(H,25,28)/t16-,18-,19-,20-,21-/m1/s1
Standard InChIKey KMJIVMWBZJORPU-GHRYLNIYSA-N
SMILES CC(=O)NC1C(C(C(OC1NC(=O)CCCCCNC(=O)OCC2=CC=CC=C2)CO)O)O
Synonyms [6-[[2-(Acetylamino)-2-deoxy-β-D-glucopyranosyl]amino]-6-oxohexyl]carbamic Acid Phenylmethyl Ester
PubChem Compound 71312727
Last Modified Nov 11 2021
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